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Compound of Interest

Compound Name:
4-(Benzyloxy)-5-bromo-2-

chloropyrimidine

CAS No.: 205672-19-1

Cat. No.: B1278120

Get Quote

In the landscape of medicinal chemistry and drug development, the pyrimidine scaffold is a

privileged structure, forming the core of numerous therapeutic agents, including kinase

inhibitors and receptor antagonists.[1][2] Its value lies in its ability to mimic the purine core of

ATP and establish critical hydrogen bonding interactions within biological targets.[2] 4-
(Benzyloxy)-5-bromo-2-chloropyrimidine (CAS No. 205672-19-1) emerges as a particularly

powerful synthetic intermediate.[3] Its design is not accidental; it is a strategic convergence of

three distinct, orthogonally reactive functional groups on a single pyrimidine ring. This guide

provides a comprehensive exploration of this intermediate, detailing its synthesis, reactivity,

and application for researchers, scientists, and drug development professionals.

The molecule's utility is rooted in the differential reactivity of its substituents: a chloro group at

the C2 position, highly activated for nucleophilic aromatic substitution (SNAr); a bromo group at

the C5 position, primed for transition metal-catalyzed cross-coupling reactions; and a benzyloxy

group at the C4 position, which serves as a protecting group for a hydroxyl function.[2][4] This

arrangement allows for a sequential and highly controlled functionalization, enabling the

construction of complex, multi-substituted pyrimidines from a single, versatile starting material.
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Property Value

CAS Number 205672-19-1[3]

Molecular Formula C₁₁H₈BrClN₂O[3][5]

Molecular Weight 299.55 g/mol [3]

Appearance White to yellow powder or crystals

Melting Point 114°C to 116°C[5]

Storage Inert atmosphere, 2-8°C

Synthesis of the Core Intermediate
The most common and logical pathway to 4-(Benzyloxy)-5-bromo-2-chloropyrimidine begins

with a more basic, di-halogenated pyrimidine. The synthesis leverages the differential reactivity

of the halogen atoms on the pyrimidine ring, allowing for a selective substitution. A typical

precursor is 5-bromo-2,4-dichloropyrimidine. The chlorine at the C4 position is generally more

susceptible to nucleophilic substitution than the chlorine at the C2 position. This allows for the

selective introduction of the benzyloxy group at C4.

Experimental Protocol: Synthesis from 5-Bromo-2,4-
dichloropyrimidine
Objective: To synthesize 4-(Benzyloxy)-5-bromo-2-chloropyrimidine via selective

nucleophilic substitution.

Materials:

5-Bromo-2,4-dichloropyrimidine

Benzyl alcohol

Sodium hydride (NaH, 60% dispersion in mineral oil)

Anhydrous Tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Preparation: To a flame-dried, three-neck round-bottom flask under an inert nitrogen

atmosphere, add benzyl alcohol (1.1 equivalents) and anhydrous THF.

Alkoxide Formation: Cool the solution to 0°C in an ice bath. Carefully add sodium hydride

(1.2 equivalents) portion-wise. Allow the mixture to stir at 0°C for 30 minutes, during which

hydrogen gas will evolve.

Nucleophilic Substitution: Prepare a solution of 5-bromo-2,4-dichloropyrimidine (1.0

equivalent) in anhydrous THF. Add this solution dropwise to the stirring sodium benzylate

solution at 0°C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, carefully quench the reaction by slowly adding saturated

aqueous NH₄Cl at 0°C. Dilute the mixture with water and transfer to a separatory funnel.

Extraction: Extract the aqueous layer three times with ethyl acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure.

Final Product: Purify the resulting crude solid by column chromatography on silica gel (using

a hexane/ethyl acetate gradient) to yield 4-(Benzyloxy)-5-bromo-2-chloropyrimidine as a

white or pale yellow solid.
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5-Bromo-2,4-dichloropyrimidine

4-(Benzyloxy)-5-bromo-2-chloropyrimidine

Selective SNAr at C4

Benzyl Alcohol, NaH
THF, 0°C to rt

Click to download full resolution via product page

Caption: Synthetic route to the title compound.

A Triad of Reactivity: Strategic and Sequential
Functionalization
The synthetic power of 4-(Benzyloxy)-5-bromo-2-chloropyrimidine lies in the predictable and

sequential reactivity of its functional groups. This allows for a modular approach to building

complex molecules.

C2-Chloro Group (The SNAr Site): The chlorine atom at the C2 position is flanked by two

electron-withdrawing nitrogen atoms, rendering this position highly electron-deficient.[2] This

electronic property makes it the primary site for Nucleophilic Aromatic Substitution (SNAr).[2]

This reaction is fundamental for introducing amine-containing fragments that often serve as

hinge-binding motifs in kinase inhibitors.[2] The mechanism is typically depicted as a two-

step addition-elimination process via a Meisenheimer complex, although recent studies

suggest some SNAr reactions may proceed through a concerted mechanism.[6][7]

C5-Bromo Group (The Cross-Coupling Site): The bromine atom at the C5 position is the

ideal handle for transition metal-catalyzed cross-coupling reactions. In palladium-catalyzed

processes, the reactivity of carbon-halogen bonds follows the general trend of C-I > C-Br >

C-Cl.[8][9] This inherent reactivity difference ensures that reactions like Suzuki, Sonogashira,

or Buchwald-Hartwig aminations can be performed selectively at the C5-bromo position

while leaving the C2-chloro position untouched, provided the conditions are carefully

controlled.[9][10]
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C4-Benzyloxy Group (The Protected Hydroxyl): The benzyloxy group is a robust protecting

group for the C4-hydroxyl functionality. Its removal, typically via catalytic hydrogenolysis

(e.g., H₂, Pd/C), unmasks a hydroxyl group. This newly revealed functional group can then

participate in further reactions, such as etherification or conversion to a triflate for another

cross-coupling reaction, adding another layer of synthetic versatility.
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4-(Benzyloxy)-5-bromo-
2-chloropyrimidine

Step 1 Product:
2-(R1-amino)-4-(benzyloxy)-

5-bromopyrimidine

SNAr at C2

R1-NH2, DIPEA

Step 2 Product:
5-(R2-aryl)-2-(R1-amino)-
4-(benzyloxy)pyrimidine

Suzuki Coupling at C5

R2-B(OH)2, Pd(PPh3)4, K2CO3

Final Scaffold:
5-(R2-aryl)-2-(R1-amino)-

pyrimidin-4-ol

Debenzylation at C4

H2, Pd/C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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